Cas no 4196-89-8 (Neopentyl glycol dibenzoate)

• Product Name: Neopentyl glycol dibenzoate
• CAS No: 4196-89-8
• MF: C₁₉H₂₀O₄
• MW: 312.359705924988
• MDL: MFCD00020674
• CID: 330658
• PubChem ID: 87573891
• Update Time: 2026-05-14

Neopentyl glycol dibenzoate Chemical and Physical Properties

Names and Identifiers

• 2,2-Dimethylpropane-1,3-diyl dibenzoate
• Neopentyl Glycol Dibenzoate
• (3-benzoyloxy-2,2-dimethylpropyl) benzoate
• 1,3-Propanediol,2,2-dimethyl-, 1,3-dibenzoate
• 2,2-Dimethyl-1,3-propanediol Dibenzoate
• 3-propanediol, 2,2-dimethyl- dibenzoate
• 1,3-Propanediol, 2,2-dimethyl-, dibenzoate
• JBP9MR90CQ
• 1,3-Propanediol, 2,2-dimethyl-, 1,3-dibenzoate
• 3-(benzoyloxy)-2,2-dimethylpropyl benzoate
• 2,3-propanediol dibenzoate
• DSSTox_CID_18822
• DSSTox_RID_79403
• DSSTox_GSID_38822
• 1, 2,2-dimethyl-, dibenzoate
• Tox21_301517
• M
• NSC166504
• AK
• Neopentyl glycol dibenzoate

• MDL： MFCD00020674
• Inchi： 1S/C19H20O4/c1-19(2,13-22-17(20)15-9-5-3-6-10-15)14-23-18(21)16-11-7-4-8-12-16/h3-12H,13-14H2,1-2H3
• InChI Key： DYJIIMFHSZKBDY-UHFFFAOYSA-N
• SMILES： O(C(C1C([H])=C([H])C([H])=C([H])C=1[H])=O)C([H])([H])C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])OC(C1C([H])=C([H])C([H])=C([H])C=1[H])=O

Computed Properties

• Exact Mass: 312.13600
• Monoisotopic Mass: 312.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.6
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.5

Experimental Properties

• Color/Form: Uncertain
• Density: 1.133
• Melting Point: 48.0 to 52.0 deg-C
• Boiling Point: 271°C/40mmHg(lit.)
• Flash Point: 215.8 °C
• Refractive Index: 1.55
• PSA: 52.60000
• LogP: 3.72660
• Solubility: Uncertain
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

Neopentyl glycol dibenzoate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• WGK Germany：3
• Hazard Category Code： 36/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Risk Phrases：R36/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Acids/Esters